1-Bromo-3-isopropyladamantane

• Molecular Formula: C13H21Br
• Molecular Weight: 257.21 g/mol
• IUPAC Name: 1-bromo-3-propan-2-yladamantane
• InChI: InChI=1S/C13H21Br/c1-9(2)12-4-10-3-11(5-12)7-13(14,6-10)8-12/h9-11H,3-8H2,1-2H3
• InChI Key: IOPVEZQBHDNEEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C12CC3CC(C1)CC(C3)(C2)Br

Description

1-Bromo-3-isopropyladamantane is a useful research compound. Its molecular formula is C13H21Br and its molecular weight is 257.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Mix 0.034 mol of isopropyl adamantane (IV) with a ten times excess of bromine (0.33 mol). Heat slowly and stir under reflux for 4 h. Subsequently, allow to cool and pour onto ice water. Decompose the excess bromine with sodium sulfite until the aqueous solution has discolored. Then extract with ether, wash the combined organic phases with sodium bicarbonate solution, dry with magnesium sulfate, filter and evaporate to dryness under vacuum. Recrystallize the residue from methanol. (Yield: 83%).